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Compound of Interest

Compound Name: 4-Chloro-4'-nitrodiphenyl sulfide
CAS No.: 21969-11-9
Cat. No.: B1295270
Get Quote
. J

CAS: 21969-11-9 | Formula: C12HsCINO:2S | M.W.: 265.72 g/mol [1]

Executive Summary & Chemical Identity

4-Chloro-4'-nitrodiphenyl sulfide is a critical asymmetric diaryl sulfide intermediate.[1] It
serves as a primary scaffold in the synthesis of diaryl sulfones (via oxidation), which are
pharmacophores in anti-leprotic drugs (e.g., Dapsone analogs), COX-2 inhibitors, and high-
performance engineering thermoplastics (polyarylene sulfides).[1]

For drug development professionals, the sourcing challenge lies in the molecule's asymmetry.
Unlike symmetric sulfides, this compound requires specific synthetic control to avoid
scrambling or homocoupling impurities, which can poison downstream transition-metal
catalysts.[1]

Physicochemical Profile
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Property Specification Criticality in Sourcing

Crucial: Distinguishes from

symmetric bis(4-

CAS Registry 21969-11-9 i ]
nitrophenyl)sulfide (CAS 1223-
31-0).[1]
Pale yellow to yellow Darkening indicates oxidation
Appearance _ _ _ _
crystalline solid or residual thiophenols.
Lower MP (<80°C) suggests
Melting Point 83-84 °C significant solvent/thiol
contamination.[1]
B Soluble in CHCIs, DMSO, Standard workup requires
Solubility ) . .
DMF; Insoluble in water organic extraction.
) <98% often contains disulfide
Purity Grade >98% (HPLC)

impurities that inhibit oxidation.

Synthesis & Impurity Profiling

Understanding the synthesis is mandatory for effective Quality Control (QC). Suppliers typically
manufacture this via Nucleophilic Aromatic Substitution (SnAr).[1]

The Synthetic Route

The standard industrial route involves the reaction of 4-chlorothiophenol with 1-chloro-4-
nitrobenzene (or 1-fluoro-4-nitrobenzene) in the presence of a base (K2COs) and a polar
aprotic solvent (DMF/DMSO).[1]

02 Oxidation
] Impurity A:
4-Chlorothiophenol Bis(4-chlorophenyl)disulfide
(Nucleophile) (Oxidative Coupling)

1-Chloro-4-nitrobenzene | Base (K2CO3) S_NAr Attack  [BYESSETLEY - 4-Chloro-4'-nitrodipheny! sulfide
(Electrophile) "] Solvent (DMF) gl Complex (Target)
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Figure 1: SnAr Synthesis Pathway and Critical Impurity Formation.[1]

Critical Impurities to Screen
When evaluating a supplier's Certificate of Analysis (CoA), specifically request data on these

impurities:

» Bis(4-chlorophenyl) disulfide: Formed if the starting thiol oxidizes before reacting.[1] This is
difficult to separate due to similar solubility profiles.

e Unreacted Thiol: Causes a pungent odor and will poison Pd/Pt catalysts in subsequent
coupling reactions.

» Regioisomers: Rare, but possible if the nitro-halobenzene starting material was
contaminated with ortho-isomers.[1]

Application Workflow: Oxidation to Sulfone

The most common application in drug discovery is the oxidation of the sulfide bridge to a
sulfone. The following protocol is a validated, high-yield method suitable for converting CAS
21969-11-9 into its sulfone derivative without over-oxidizing the nitro group or chlorinating the
ring.

Validated Protocol: Oxone® Mediated Oxidation[1]

e Reagents: 4-Chloro-4'-nitrodiphenyl sulfide (1.0 eq), Oxone® (2KHSOs[1]-KHSO4:K2S0Oa4,
2.5 eq), Methanol/Water (1:1).

e Mechanism: Nucleophilic attack of sulfur on the peroxymonosulfate anion.

Step-by-Step Methodology

¢ Dissolution: Dissolve 10 mmol of sulfide in 50 mL Methanol.

o Addition: Dissolve Oxone (25 mmol) in 50 mL water. Add dropwise to the sulfide solution at
0°C.

e Reaction: Stir at room temperature for 4—6 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]
The sulfide spot (higher R_f) should disappear.
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e Quench: Quench with saturated sodium bisulfite (NaHSO3) to destroy excess oxidant.

o Extraction: Extract with Dichloromethane (DCM) x3.

 Purification: Wash organic layer with brine, dry over MgSQOa4, and concentrate. Recrystallize
from Ethanol.
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:
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Figure 2: Laboratory workflow for the oxidation of 4-Chloro-4'-nitrodiphenyl sulfide.

Commercial Supply Landscape
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Suppliers for this compound fall into two categories. Choosing the right one depends on your
development stage.

Tier 1: Catalog Suppliers (R&D Scale, <1009)

Best for: Initial screening, high purity requirements, reliable delivery.[1]

e Merck (Sigma-Aldrich): Often listed under "Rare Chemical Library" or "AldrichCPR".[1] High
price, but guaranteed CoA.

e Thermo Fisher (Alfa Aesar/Acros): Good availability for gram-scale.[1]

e TCI (Tokyo Chemical Industry): Strong inventory in Japan/US; typically high purity (>98%).[1]

Tier 2: Bulk/ICustom Synthesis (Pilot Scale, >1kg)

Best for: Scale-up, cost reduction.[1] Requires strict QC validation.
e Ningbo Inno Pharmchem: Known manufacturer of nitro/chloro intermediates.[2]
o BLD Pharm: Strong catalog presence with scale-up capabilities.[1]

o Combi-Blocks: Excellent for building blocks; often has stock in the US.[1]

Sourcing Strategy Table

Process Dev Sourcing

Parameter R&D Sourcing (Catalog)
(Bulk)
Typical Pack Size 19, 5g, 25¢ 1kg, 25kg drums
Lead Time 1-5 Days 26 Weeks
) o Re-test Required (H-NMR,
Purity Validation Trust CoA
HPLC)
) Batch-to-batch variation
Key Risk Stockouts

(Color/Impurity)

Safety & Handling (GHS Standards)
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Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[1][3]
o Causes serious eye irritation.
Eye Irritation H319
[3]
May cause respiratory
STOT-SE H335

irritation.[1][3][4]

Precautionary Note: Nitro-aromatics are known to cause methemoglobinemia upon prolonged
exposure.[1] Although specific data for this sulfide is limited, treat it with the same precautions
as 4-nitrodiphenylamine: use a fume hood, wear nitrile gloves, and avoid dust generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/46245.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.benchchem.com/product/b1295270/docs?utm_src=pdf-body#strategic-sourcing-technical-profile-4-chloro-4-nitrodiphenyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.benchchem.com/product/b1295270/docs?utm_src=pdf-body#strategic-sourcing-technical-profile-4-chloro-4-nitrodiphenyl-sulfide
https://www.chemsrc.com/en/cas/21969-11-9_896356.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
http://www.orgsyn.org/demo.aspx?prep=CV4P0667
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.benchchem.com/product/b1295270/docs?utm_src=pdf-body#strategic-sourcing-technical-profile-4-chloro-4-nitrodiphenyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://echa.europa.eu/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-nitrodiphenyl-sulfide
https://www.benchchem.com/product/b1295270?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. 4-Chloro-4'-nitrodiphenyl sulfide | C12H8CINO2S | CID 140869 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 4-chloro-4'-nitrodiphenyl Sulfide Cas:21969-11-9 - Grade: Medicine Grade at Best Price in
Ningbo | Ningbo Inno Pharmchem Co., Ltd. [tradeindia.com]

3. fishersci.com [fishersci.com]
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Strategic Sourcing & Technical Profile: 4-Chloro-4'-
nitrodiphenyl sulfide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295270/docs#strategic-sourcing-technical-profile-4-
chloro-4-nitrodiphenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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